Cas no 1506649-00-8 (4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol)

4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol structure
1506649-00-8 structure
Product Name:4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol
CAS No:1506649-00-8
MF:C11H14N2O
MW:190.241662502289
CID:6121853
PubChem ID:66415813
Update Time:2024-01-13

4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol
    • 1H-Pyrrolo[2,3-b]pyridine-3-propanol, α-methyl-
    • 4-(1h-Pyrrolo[2,3-b]pyridin-3-yl)butan-2-ol
    • CS-0278619
    • EN300-1832010
    • 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-ol
    • AKOS015760900
    • 1506649-00-8
    • Inchi: 1S/C11H14N2O/c1-8(14)4-5-9-7-13-11-10(9)3-2-6-12-11/h2-3,6-8,14H,4-5H2,1H3,(H,12,13)
    • InChI Key: UQMZTQULWWXXNB-UHFFFAOYSA-N
    • SMILES: C(C1=CNC2=NC=CC=C12)CC(O)C

Computed Properties

  • Exact Mass: 190.110613074g/mol
  • Monoisotopic Mass: 190.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • pka: 14.20±0.40(Predicted)

4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-2-ol Pricemore >>

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